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Abstract
This technical guide provides an in-depth analysis of the potential carcinogenicity and

genotoxicity of N-nitroso-timolol, a nitrosamine impurity of the beta-blocker timolol. In the

absence of direct experimental data for N-nitroso-timolol, this document employs a read-

across approach, primarily utilizing data from the structurally related N-nitroso-propranolol

(NNP). This guide summarizes the current understanding of nitrosamine-induced genotoxicity,

details relevant experimental protocols, and presents quantitative data from surrogate

compounds to inform a comprehensive risk assessment. The content is intended for

researchers, scientists, and drug development professionals.

Introduction
Nitrosamine impurities in pharmaceutical products are a significant concern for regulatory

agencies and manufacturers due to their potential carcinogenic properties.[1] N-nitroso-
timolol is a nitrosamine drug substance-related impurity (NDSRI) that can form during the

synthesis or storage of timolol.[2] Timolol is a non-selective beta-adrenergic blocker used in the

treatment of glaucoma and hypertension.[1] The United States Food and Drug Administration
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(FDA) has set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-timolol, classifying it

as a FDA Potency Category 5 NDSRI.[3]

Most nitrosamines are potent mutagens in animal models and are considered potential human

carcinogens.[1] Their genotoxic effects are typically mediated through metabolic activation by

cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophilic species that

can form DNA adducts.[4][5] This guide will explore the potential for N-nitroso-timolol to
induce such effects, drawing parallels from the well-studied N-nitroso-propranolol (NNP).

Read-Across Rationale for N-Nitroso-Timolol
Due to the lack of publicly available carcinogenicity and genotoxicity data for N-nitroso-
timolol, a read-across approach is necessary to estimate its potential hazard. This approach

uses data from structurally similar compounds to predict the toxicological properties of a

substance with limited data.[6] N-nitroso-propranolol (NNP) is an appropriate surrogate for this

assessment as it is also an N-nitroso derivative of a beta-blocker and shares key structural

features with N-nitroso-timolol.

However, it is crucial to consider the structural differences that may influence potency. N-
nitroso-timolol possesses a tert-butyl group, which can sterically hinder metabolic activation

at the alpha-carbon, potentially reducing or negating genotoxicity.[7] Additionally, the presence

of a β-hydroxyl group in the side chain of many beta-blocker derived nitrosamines is

considered a factor that may reduce carcinogenic potency.[7]

Potential Genotoxicity of N-Nitroso-Timolol (Based
on NNP Data)
Based on studies of NNP, it is plausible that N-nitroso-timolol could be mutagenic and

genotoxic following metabolic activation.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.

Studies on NNP have shown that it can induce concentration-dependent mutations in various

Salmonella typhimurium strains.[8][9]

Table 1: Summary of Ames Test Results for N-Nitroso-Propranolol (NNP)
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Test Strain
Metabolic
Activation

Concentration
Range

Result

TA100 Hamster Liver S9 1 - 100 µ g/plate Positive

TA1535 Hamster Liver S9 1 - 100 µ g/plate Positive

TA98 Hamster Liver S9 1 - 100 µ g/plate Positive

TA100 Rat Liver S9 1 - 100 µ g/plate
Positive (less potent

than with hamster S9)

Data extrapolated from studies on N-nitroso-propranolol.[8][9]

Bacterial Strains:Salmonella typhimurium strains TA98, TA100, and TA1535 are used.

Metabolic Activation: An S9 fraction from the livers of Aroclor 1254-induced hamsters or rats

is prepared. The S9 mix contains the S9 fraction, buffer, and cofactors (NADP and glucose-

6-phosphate).

Test Compound Preparation: NNP is dissolved in a suitable solvent (e.g., DMSO).

Assay Procedure:

0.1 mL of the bacterial culture, 0.5 mL of the S9 mix (or buffer for non-activation

conditions), and 0.1 mL of the test compound solution are added to a sterile tube.

The mixture is pre-incubated at 37°C for 20-30 minutes with shaking.

2 mL of molten top agar (at 45°C) is added to the tube, vortexed, and poured onto a

minimal glucose agar plate.

The plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies per plate is counted. A positive response is

defined as a dose-related increase in the number of revertants to at least twice the solvent

control value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lcms.labrulez.com [lcms.labrulez.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body-img#n-nitroso-timolol-a-technical-guide-on-potential-carcinogenicity-and-genotoxicity
https://www.benchchem.com/product/b15815718?utm_src=pdf-custom-synthesis#bc-rfq
https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/ps_6495d_nitrosamines_asms_2025_mp_548_en_agilent_7c9b0b32ef.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. N-Nitroso Timolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards
[chemicea.com]

3. veeprho.com [veeprho.com]

4. researchgate.net [researchgate.net]

5. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and
mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]

6. youtube.com [youtube.com]

7. efpia.eu [efpia.eu]

8. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and
human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N-Nitroso-Timolol: A Technical Guide on Potential
Carcinogenicity and Genotoxicity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15815718/docs#n-nitroso-timolol-a-technical-guide-
on-potential-carcinogenicity-and-genotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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